Cas no 156420-66-5 (4,5-Dimethyl-3-hydroxy-2(5H)-furanone-13C2)
156420-66-5 structure
Product Name:4,5-Dimethyl-3-hydroxy-2(5H)-furanone-13C2
CAS No:156420-66-5
MF:C6H8O3
MW:130.111231803894
CID:1076942
PubChem ID:71309911
Update Time:2024-11-06
4,5-Dimethyl-3-hydroxy-2(5H)-furanone-13C2 Chemical and Physical Properties
Names and Identifiers
-
- [13C2]-Sotolone
- 4,5-Dimethyl-3-hydroxy-2(5H)-furanone-13C2
- [13C2]-3-Hydroxy-4-methyl-2(5H)-Furanone
- 4-hydroxy-3-methyl-2-(113C)methyl-(213C)2H-furan-5-one
- 2(5H)-Furanone-5-13C, 3-hydroxy-4-methyl-5-(methyl-13C)- (9CI); 4,5-Dimethyl-3-hydroxy-2(5H)-furanone-13C2; 3-Hydroxy-4-methyl-5-methyl-13C-2(5H)-furanone-5-13C; 4,5-Dimethyl-3-hydroxy-2,5-dihydrofuran-2-one-13C2; 4,5-Dimethyl-3-hydroxy-2(5H)-furanone-13C2 (5,5-methyl-13C2)
- 156420-66-5
- HY-W779534
- CS-0856040
- 3-Hydroxy-4-methyl-5-methyl-13C-2(5H)-furanone-5-13C, 99 atom % 13C, 95% (CP)
- J-009301
-
- Inchi: 1S/C6H8O3/c1-3-4(2)9-6(8)5(3)7/h4,7H,1-2H3/i2+1,4+1
- InChI Key: UNYNVICDCJHOPO-NDLBAUGKSA-N
- SMILES: O1C(C(=C(C)[13CH]1[13CH3])O)=O
Computed Properties
- Exact Mass: 130.05405378g/mol
- Monoisotopic Mass: 130.05405378g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 0.4
4,5-Dimethyl-3-hydroxy-2(5H)-furanone-13C2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D473603-1mg |
4,5-Dimethyl-3-hydroxy-2(5H)-furanone-13C2 |
156420-66-5 | 1mg |
$ 224.00 | 2023-09-07 | ||
| TRC | D473603-10mg |
4,5-Dimethyl-3-hydroxy-2(5H)-furanone-13C2 |
156420-66-5 | 10mg |
$ 1722.00 | 2023-09-07 | ||
| A2B Chem LLC | AW54830-1mg |
4,5-Dimethyl-3-hydroxy-2(5H)-furanone-13C2 |
156420-66-5 | 1mg |
$338.00 | 2024-04-20 | ||
| A2B Chem LLC | AW54830-10mg |
4,5-Dimethyl-3-hydroxy-2(5H)-furanone-13C2 |
156420-66-5 | 10mg |
$1794.00 | 2024-04-20 |
4,5-Dimethyl-3-hydroxy-2(5H)-furanone-13C2 Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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